82-57-5

Visnagin

In Stock

• CAS RN:
• 82-57-5

• Formula:
• C13H10O4

• InChI:
• InChI=1S/C13H10O4/c1-7-5-9(14)12-11(17-7)6-10-8(3-4-16-10)13(12)15-2/h3-6H,1-2H3

• InChIKey:
• NZVQLVGOZRELTG-UHFFFAOYSA-N

• Visnagin is a polyketide synthase-derived furanochromone originally isolated from A. visnaga that has diverse biological activities. It inhibits the germination and growth of ryegrass (IC50s = 502 and 214 µM, respectively). Visnagin (100 µg/ml) is cytotoxic to, and induces apoptosis in, HT-144 melanoma cells. It reduces LPS-stimulated increases in the secretion of TNF-α, IL-1β, and IFN-γ in BV-2 microglial cells when used at concentrations of 50 and 100 µM. Visnagin (25 mg/kg) protects against cardiomyopathy induced by doxorubicin in mice.
  Visnagin is a furanochromone that is furo[3,2-g]chromen-5-one which is substituted at positions 4 and 7 by methoxy and methyl groups, respectively. Found in the toothpick-plant, Ammi visnaga. It has a role as a phytotoxin, an EC 1.1.1.37 (malate dehydrogenase) inhibitor, a vasodilator agent, an antihypertensive agent, an anti-infla...

10-Azabicyclo[4.3.1]decane

In Stock

• CAS RN:
• 282-57-5

• Formula:
• C9H17N

• InChI:
• InChI=1S/C9H17N/c1-2-5-9-7-3-6-8(4-1)10-9/h8-10H,1-7H2

• InChIKey:
• QWDHUFQYOCRGFQ-UHFFFAOYSA-N

• 10-Azabicyclo[4.3.1]decane is a useful research compound. Its molecular formula is C9H17N and its molecular weight is 139.24 g/mol. The purity is usually 95%.

4-(6-Chloropyridin-2-yl)benzonitrile

Usually In Stock

• CAS RN:
• 13382-57-5

• Formula:
• C12H7ClN2

• InChI:
• InChI=1S/C12H7ClN2/c13-12-3-1-2-11(15-12)10-6-4-9(8-14)5-7-10/h1-7H

• InChIKey:
• ANUHTNNEFBWJDW-UHFFFAOYSA-N

• 4-(6-Chloropyridin-2-yl)benzonitrile is a useful research compound. Its molecular formula is C12H7ClN2 and its molecular weight is 214.652. The purity is usually 95%.

3-((4-chlorobenzyl)thio)-1,2,4-triazin-5(4H)-one

In Stock

• CAS RN:
• 165682-57-5

• Formula:
• C10H8ClN3OS

• InChI:
• InChI=1S/C10H8ClN3OS/c11-8-3-1-7(2-4-8)6-16-10-13-9(15)5-12-14-10/h1-5H,6H2,(H,13,14,15)

• InChIKey:
• HYBIHNHILBKUQZ-UHFFFAOYSA-N

• 3-((4-chlorobenzyl)thio)-1,2,4-triazin-5(4H)-one is a useful research compound. Its molecular formula is C10H8ClN3OS and its molecular weight is 253.7. The purity is usually 95%.

4-Thiomethyl-4'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898782-57-5

• Formula:
• C19H21NOS2

• InChI:
• InChI=1S/C19H21NOS2/c1-22-18-8-6-17(7-9-18)19(21)16-4-2-15(3-5-16)14-20-10-12-23-13-11-20/h2-9H,10-14H2,1H3

• InChIKey:
• NHXXFKZVRFDKHM-UHFFFAOYSA-N

• 4-Thiomethyl-4'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NOS2 and its molecular weight is 343.5 g/mol. The purity is usually 95%.

N-(3-(1-((4-fluorophenyl)sulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851782-57-5

• Formula:
• C20H18FN3O4S3

• InChI:
• InChI=1S/C20H18FN3O4S3/c1-30(25,26)23-16-5-2-4-14(12-16)18-13-19(20-6-3-11-29-20)24(22-18)31(27,28)17-9-7-15(21)8-10-17/h2-12,19,23H,13H2,1H3

• InChIKey:
• MMKYEQNZWHXJJR-UHFFFAOYSA-N

• N-(3-(1-((4-fluorophenyl)sulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H18FN3O4S3 and its molecular weight is 479.56. The purity is usually 95%.

Ethyl 4-[2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanylacetyl]piperazine-1-carboxylate

In Stock

• CAS RN:
• 893982-57-5

• Formula:
• C21H26N4O3S

• InChI:
• InChI=1S/C21H26N4O3S/c1-3-16-5-7-17(8-6-16)18-9-10-19(23-22-18)29-15-20(26)24-11-13-25(14-12-24)21(27)28-4-2/h5-10H,3-4,11-15H2,1-2H3

• InChIKey:
• AKHLQGVEPWTRTG-UHFFFAOYSA-N

• Ethyl 4-[2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanylacetyl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C21H26N4O3S and its molecular weight is 414.52. The purity is usually 95%.

(4S)-4-Cyclohexyl-L-proline Phenylmethyl Ester Hydrochloride

In Stock

• CAS RN:
• 474382-57-5

• Formula:
• C₁₈H₂₅NO₂ ·HCl

• (4S)-4-Cyclohexyl-L-proline Phenylmethyl Ester Hydrochloride is a useful research compound. Its molecular formula is C₁₈H₂₅NO₂ ·HCl and its molecular weight is 287.403646. The purity is usually 95%.

(4-(Tert-butyl)phenyl)-N-((pyrimidin-2-ylamino)thioxomethyl)formamide

In Stock

• CAS RN:
• 1022582-57-5

• Formula:
• C16H18N4OS

• InChI:
• InChI=1S/C16H18N4OS/c1-16(2,3)12-7-5-11(6-8-12)13(21)19-15(22)20-14-17-9-4-10-18-14/h4-10H,1-3H3,(H2,17,18,19,20,21,22)

• InChIKey:
• CHMHASHDKBUHSG-UHFFFAOYSA-N

• (4-(Tert-butyl)phenyl)-N-((pyrimidin-2-ylamino)thioxomethyl)formamide is a useful research compound. Its molecular formula is C16H18N4OS and its molecular weight is 314.41. The purity is usually 95%.

[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methanamine

In Stock

• CAS RN:
• 1823582-57-5

• Formula:
• C10H12N4

• InChI:
• InChI=1S/C10H12N4/c1-14-7-9(6-13-14)10-8(5-11)3-2-4-12-10/h2-4,6-7H,5,11H2,1H3

• InChIKey:
• IMQWGEOUTNHKPA-UHFFFAOYSA-N

• [2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methanamine is a useful research compound. Its molecular formula is C10H12N4 and its molecular weight is 188.23 g/mol. The purity is usually 95%.

N-(4-chlorobenzyl)-4-[6-(2-methoxyphenoxy)pyrimidin-4-yl]benzamide

In Stock

• CAS RN:
• 1116082-57-5

• Formula:
• C17H22N2O4S2

• InChI:
• InChI=1S/C17H22N2O4S2/c1-5-12(2)18-17(20)16-15(10-11-24-16)19(3)25(21,22)14-8-6-13(23-4)7-9-14/h6-12H,5H2,1-4H3,(H,18,20)

• InChIKey:
• GIDZBYMBGFLUMX-UHFFFAOYSA-N

• N-(4-chlorobenzyl)-4-[6-(2-methoxyphenoxy)pyrimidin-4-yl]benzamide is a useful research compound. Its molecular formula is C17H22N2O4S2 and its molecular weight is 382.49. The purity is usually 95%.

4-(aminomethyl)-N-(tert-butyl)piperidine-1-carboxamide

In Stock

• CAS RN:
• 1250882-57-5

• Formula:
• C11H23N3O

• InChI:
• InChI=1S/C11H23N3O/c1-11(2,3)13-10(15)14-6-4-9(8-12)5-7-14/h9H,4-8,12H2,1-3H3,(H,13,15)

• InChIKey:
• WMPMKHOPLWZZNJ-UHFFFAOYSA-N

• 4-(aminomethyl)-N-(tert-butyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C11H23N3O and its molecular weight is 213.32 g/mol. The purity is usually 95%.

4-methyl-N-(3-sulfamoylpropyl)pentanamide

In Stock

• CAS RN:
• 1250682-57-5

• Formula:
• C9H20N2O3S

• InChI:
• InChI=1S/C9H20N2O3S/c1-8(2)4-5-9(12)11-6-3-7-15(10,13)14/h8H,3-7H2,1-2H3,(H,11,12)(H2,10,13,14)

• InChIKey:
• HPNPGEPGJMAJLL-UHFFFAOYSA-N

• 4-methyl-N-(3-sulfamoylpropyl)pentanamide is a useful research compound. Its molecular formula is C9H20N2O3S and its molecular weight is 236.33 g/mol. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(3,4-dichlorophenyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797282-57-5

• Formula:
• C18H17Cl2N7O

• InChI:
• InChI=1S/C18H17Cl2N7O/c19-14-2-1-13(7-15(14)20)25-18(28)12-3-5-26(6-4-12)16-8-17(23-10-22-16)27-11-21-9-24-27/h1-2,7-12H,3-6H2,(H,25,28)

• InChIKey:
• UGVBTQDBBBITQG-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(3,4-dichlorophenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H17Cl2N7O and its molecular weight is 418.28. The purity is usually 95%.

3-Bromo-8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine

In Stock

• CAS RN:
• 1823182-57-5

• Formula:
• C7H2BrClF3N3

• InChI:
• InChI=1S/C7H2BrClF3N3/c8-6-14-13-5-4(9)1-3(2-15(5)6)7(10,11)12/h1-2H

• InChIKey:
• RCWQAJKHLGKZHW-UHFFFAOYSA-N

• 3-Bromo-8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine is a useful research compound. Its molecular formula is C7H2BrClF3N3 and its molecular weight is 300.46 g/mol. The purity is usually 95%.

Methyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate

Usually In Stock

• CAS RN:
• 2248282-57-5

• Formula:
• C11H14N2O2

• InChI:
• InChI=1S/C11H14N2O2/c1-7-5-8(11(14)15-2)6-10(12-7)13-9-3-4-9/h5-6,9H,3-4H2,1-2H3,(H,12,13)

• InChIKey:
• LKZDDRWRMFRVIC-UHFFFAOYSA-N

• Methyl 2-(cyclopropylamino)-6-methylpyridine-4-carboxylate is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.245. The purity is usually 95%.

10-Azabicyclo[4.3.1]decane hydrochloride

• CAS RN:
• 1185671-65-1; 282-57-5

• Formula:
• C9H18ClN

• InChI:
• InChI=1S/C9H17N.ClH/c1-2-5-9-7-3-6-8(4-1)10-9;/h8-10H,1-7H2;1H

• InChIKey:
• IGQSWMHPHCELJV-UHFFFAOYSA-N

• 10-Azabicyclo[4.3.1]decane hydrochloride is a useful research compound. Its molecular formula is C9H18ClN and its molecular weight is 175.7. The purity is usually 95%.